Cas no 2137552-18-0 (1-Methyl-5-oxopyrrolidine-3-sulfonyl fluoride)

• Product Name: 1-Methyl-5-oxopyrrolidine-3-sulfonyl fluoride
• CAS No: 2137552-18-0
• MF: C₅H₈FNO₃S
• MW: 181.18532371521
• CID: 6232904
• PubChem ID: 165461728
• Update Time: 2025-11-03

1-Methyl-5-oxopyrrolidine-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2137552-18-0
• EN300-728784
• 1-methyl-5-oxopyrrolidine-3-sulfonyl fluoride
• 1-Methyl-5-oxopyrrolidine-3-sulfonyl fluoride

• Inchi： 1S/C5H8FNO3S/c1-7-3-4(2-5(7)8)11(6,9)10/h4H,2-3H2,1H3
• InChI Key： FYFWNCMXISPOPT-UHFFFAOYSA-N
• SMILES： S(C1CC(N(C)C1)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 181.02089245g/mol
• Monoisotopic Mass: 181.02089245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 62.8Ų

Additional information on 1-Methyl-5-oxopyrrolidine-3-sulfonyl fluoride

Comprehensive Overview of 1-Methyl-5-oxopyrrolidine-3-sulfonyl fluoride (CAS No. 2137552-18-0)

1-Methyl-5-oxopyrrolidine-3-sulfonyl fluoride (CAS No. 2137552-18-0) is a specialized sulfonyl fluoride derivative that has garnered significant attention in the fields of medicinal chemistry, chemical biology, and drug discovery. This compound belongs to the class of pyrrolidine-based sulfonyl fluorides, which are increasingly recognized for their unique reactivity and applications in proteome profiling and covalent inhibitor design. The sulfonyl fluoride moiety is particularly notable for its ability to engage in selective covalent modifications of proteins, making it a valuable tool for researchers exploring target identification and activity-based protein profiling (ABPP).

In recent years, the demand for 1-Methyl-5-oxopyrrolidine-3-sulfonyl fluoride has surged due to its role in click chemistry and bioorthogonal reactions. These techniques are pivotal in modern drug development, enabling scientists to label and track biomolecules with high precision. The compound's pyrrolidine backbone further enhances its solubility and stability, making it suitable for a wide range of experimental conditions. Researchers often search for "sulfonyl fluoride applications in drug discovery" or "pyrrolidine derivatives in covalent inhibitors," reflecting the growing interest in this chemical space.

One of the most compelling aspects of 1-Methyl-5-oxopyrrolidine-3-sulfonyl fluoride is its compatibility with high-throughput screening (HTS) platforms. This aligns with the current trend toward fragment-based drug design (FBDD), where small molecular fragments are screened for binding affinity before being optimized into lead compounds. The compound's electrophilic sulfonyl fluoride group allows it to react selectively with nucleophilic residues in proteins, such as serine, threonine, and tyrosine, which are often found in enzyme active sites. This property has led to its use in studies focusing on "enzyme inhibition mechanisms" and "covalent drug development."

Another area where 1-Methyl-5-oxopyrrolidine-3-sulfonyl fluoride shines is in the emerging field of chemical proteomics. By leveraging its covalent binding capabilities, researchers can map protein-ligand interactions across entire proteomes, a technique often referred to as "chemoproteomics." This approach is particularly valuable for identifying off-target effects of drugs and uncovering novel therapeutic targets. Searches related to "chemical probes for proteomics" or "sulfonyl fluorides in chemoproteomics" highlight the compound's relevance in cutting-edge research.

The synthesis and characterization of 1-Methyl-5-oxopyrrolidine-3-sulfonyl fluoride also align with the principles of green chemistry. Its efficient reactivity reduces the need for excessive reagents, minimizing waste and environmental impact. This resonates with the increasing focus on "sustainable chemical synthesis" and "eco-friendly reagents" in the scientific community. Additionally, the compound's stability under physiological conditions makes it a promising candidate for in vivo studies, further expanding its utility in translational research.

In summary, 1-Methyl-5-oxopyrrolidine-3-sulfonyl fluoride (CAS No. 2137552-18-0) is a versatile and highly functionalized compound with broad applications in drug discovery, chemical biology, and proteomics. Its unique sulfonyl fluoride group, combined with a pyrrolidine scaffold, offers unparalleled opportunities for covalent modification and target engagement. As research continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science, from precision medicine to next-generation therapeutics.